N-benzyl-N-(4-methylphenyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-benzyl-N-(4-methylphenyl)-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C24H19NO3/c1-17-11-13-20(14-12-17)25(16-18-7-3-2-4-8-18)23(26)21-15-19-9-5-6-10-22(19)28-24(21)27/h2-15H,16H2,1H3
• InChI Key: AZYUWZTUWPXSAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(CC2=CC=CC=C2)C(=O)C3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C24H19NO3
• Molecular Weight: 369.4 g/mol

Description

N-benzyl-N-(4-methylphenyl)-2-oxo-2H-chromene-3-carboxamide, commonly referred to as BMK-1, is a chemical compound that belongs to the class of coumarin derivatives. It has been widely studied for its potential use in various scientific research applications, including drug discovery and development.

Mechanism of Action

The mechanism of action of BMK-1 is not fully understood. However, it has been suggested that it exerts its biological effects by modulating various signaling pathways in cells. BMK-1 has been shown to inhibit the activity of enzymes involved in the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects. It has also been shown to induce apoptosis in cancer cells, which may contribute to its anticancer properties.
Biochemical and Physiological Effects:
BMK-1 has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the pathogenesis of various inflammatory diseases. BMK-1 has also been shown to inhibit the activity of enzymes involved in the production of reactive oxygen species, which may contribute to its antioxidant properties. In addition, BMK-1 has been shown to induce apoptosis in cancer cells, which may contribute to its anticancer properties.

Advantages and Limitations for Lab Experiments

BMK-1 has several advantages for use in lab experiments. It is relatively easy to synthesize, and its biological activities can be easily assessed using various in vitro and in vivo assays. However, there are also some limitations to using BMK-1 in lab experiments. It has low solubility in water, which may limit its use in certain assays. In addition, its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on BMK-1. One area of interest is the development of new drugs based on its structure. BMK-1 has been shown to exhibit various biological activities, and its structure may serve as a lead compound for the development of new drugs for the treatment of various diseases. Another area of interest is the elucidation of its mechanism of action. Understanding how BMK-1 exerts its biological effects may lead to the development of more effective drugs based on its structure. Finally, further studies are needed to assess the safety and toxicity of BMK-1, as well as its potential for use in clinical trials.

Scientific Research Applications

BMK-1 has been extensively studied for its potential use in drug discovery and development. It has been shown to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. BMK-1 has also been investigated for its potential use as a lead compound for the development of new drugs for the treatment of various diseases.